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Compound of Interest

Compound Name: Triclopyricarb

Cat. No.: B1426711 Get Quote

Disclaimer: The initial request specified "Triclopyricarb." However, literature searches indicate

that Triclopyricarb is a fungicide. It is highly likely that the intended subject was Triclopyr, a

selective, systemic herbicide widely used for the control of broadleaf weeds in rice cultivation.

The following application notes and protocols are therefore provided for Triclopyr.

Triclopyr is a selective post-emergence herbicide that effectively controls a variety of broadleaf

weeds in rice.[1][2] It functions as a synthetic auxin, mimicking the plant growth hormone

indole-3-acetic acid.[3][4][5][6] This leads to uncontrolled and disorganized growth in

susceptible plants, ultimately causing their death.[3][4][7] Triclopyr is absorbed through the

foliage and roots of the plant and translocates to the meristematic tissues where it

accumulates.[7][8]

I. Quantitative Data Summary
The following tables summarize key quantitative data for the field application of Triclopyr on rice

crops.

Table 1: Triclopyr Application Rates and Timing in Rice
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Application Timing Rice Growth Stage
Triclopyr
Application Rate
(per acre)

Notes

Preplant Burndown

At least 21 days

before planting dry-

seeded rice; 14 days

before water-seeded

rice.

0.67 to 1.0 pint (0.25

to 0.375 lb a.e.)

Apply to actively

growing weeds.[1]

Preflood
2- to 3-leaf stage or

larger

0.67 to 1.0 pint (0.25

to 0.375 lb a.e.)

A shallow flood can be

applied no sooner

than 72 hours after

application.[1]

Postflood

Weeds well-emerged

above the water

surface

0.67 to 1.0 pint (0.25

to 0.375 lb a.e.)

If the water level is

dropped to expose

weeds, do not raise it

for at least 48 hours

after application.[1]

Ratoon Rice
Within two weeks after

the first crop harvest

Not specified in detail,

but application is

permissible.

To control susceptible

broadleaf weeds.[1]

a.e. = acid equivalent

Table 2: Efficacy of Triclopyr on Common Rice Weeds
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Weed Species Susceptibility Application Rate (per acre)

Alligatorweed (Alternanthera

philoxeroides)
Controlled 1.0 pint (0.375 lb a.e.)

Common Cocklebur (Xanthium

strumarium)
Controlled

0.67 - 1.0 pint (0.25 - 0.375 lb

a.e.)

Dayflower (Commelina spp.) Controlled 1.0 pint (0.375 lb a.e.)

Eclipta (Eclipta prostrata) Controlled 1.0 pint (0.375 lb a.e.)

Hemp sesbania (Sesbania

herbacea)
Controlled 1.0 pint (0.375 lb a.e.)

Jointvetch (Aeschynomene

spp.)
Controlled

0.67 - 1.0 pint (0.25 - 0.375 lb

a.e.)

Morningglory (Ipomoea spp.) Controlled
0.67 - 1.0 pint (0.25 - 0.375 lb

a.e.)

Redstem (Ammannia spp.) Controlled 1.0 pint (0.375 lb a.e.)

Rice flatsedge (Cyperus iria) Controlled
Treat when less than 4 inches

tall.

Texasweed (Caperonia

palustris)
Controlled 1.0 pint (0.375 lb a.e.)

Water hyacinth (Eichhornia

crassipes)
Controlled 1.0 pint (0.375 lb a.e.)

Table 3: Impact of Triclopyr on Rice Cultivars
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Rice Cultivar
Visible Injury from
Triclopyr

Yield Reduction

Jodon
Slightly higher than other

tested cultivars
-

Bengal Lower than Jodon -

Cypress Lower than Jodon -

Kaybonnet Lower than Jodon -

Lemont 25% 12%

Mars 16% 9%

Tebonnet 15% 6%

Data from a study where Triclopyr was applied at the four-leaf stage. Injury and yield reduction

can vary with application timing and rate.[9][10]

II. Experimental Protocols
Protocol 1: Field Efficacy Trial of Triclopyr on Transplanted Rice

1. Objective: To evaluate the bio-efficacy and phytotoxicity of Triclopyr Butotyl Ester (TBE) on

weeds and transplanted rice.

2. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with three replications.[11]

Plot Size: To be determined based on field availability and equipment, e.g., 5 x 4 meters.

Rice Cultivar: A locally adapted and commonly grown variety.

Transplanting: Transplant 25-30 day old seedlings at a spacing of 20 x 15 cm.

3. Treatments:

Triclopyr at varying application rates (e.g., 0.333, 0.667, and 1.334 kg ha⁻¹).[11]
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Standard herbicide checks (e.g., Anilofos at 0.4 kg ha⁻¹, Butachlor at 1.25 kg ha⁻¹).[11]

Control groups: Hand weeding (twice at 20 and 40 days after transplanting) and an

unweeded control.

4. Herbicide Application:

Timing: Apply herbicides at the recommended post-emergence timing, typically 3-4 weeks

after transplanting when weeds are in the 2-4 leaf stage.

Equipment: Use a calibrated knapsack sprayer with a flat fan nozzle.

Spray Volume: Ensure uniform coverage, for example, using a spray volume of 500 liters per

hectare.

5. Data Collection:

Weed Density and Dry Weight: Record the number and dry weight of weeds from a 0.25 m²

quadrat in each plot at periodic intervals (e.g., 30, 60, and 90 days after transplanting).

Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(WDC - WDT) /

WDC] x 100, where WDC is the weed dry weight in the control plot and WDT is the weed dry

weight in the treated plot.

Phytotoxicity: Visually assess crop injury at regular intervals after application on a scale of 0-

10 (0 = no injury, 10 = complete kill).

Yield and Yield Components: At harvest, record the number of panicles per hill, number of

grains per panicle, 1000-grain weight, and grain and straw yield from each plot.[11]

6. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a suitable post-hoc test (e.g., Duncan's Multiple Range Test) to compare treatment

means.

Protocol 2: Residue Analysis of Triclopyr in Rice
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1. Objective: To determine the residue levels of Triclopyr in rice grains and straw at harvest.

2. Sample Collection:

Collect representative samples of grain and straw from each plot at the time of harvest.

Store samples in properly labeled polyethylene bags and transport them to the laboratory

under refrigerated conditions.

3. Extraction and Cleanup (based on general pesticide residue methods):

Homogenization: Homogenize the collected rice samples.

Extraction: Extract a known weight of the homogenized sample with a suitable solvent like

acetonitrile.

Cleanup: Use a cleanup procedure such as solid-phase extraction (SPE) to remove

interfering co-extractives.

4. Analytical Determination:

Instrumentation: Use a sensitive analytical instrument such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantification: Quantify the Triclopyr residues by comparing the peak areas of the samples

with those of certified reference standards.

Method Validation: Validate the analytical method for parameters like linearity, accuracy,

precision, and limit of quantification (LOQ).

III. Visualizations
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Caption: Workflow for a field trial evaluating the efficacy of Triclopyr in rice.
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Caption: Simplified signaling pathway of Triclopyr's mode of action in susceptible weeds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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